Cas no 14224-70-5 (methyl 2-cycloheptylacetate)
methyl 2-cycloheptylacetate structure
Product Name:methyl 2-cycloheptylacetate
CAS No:14224-70-5
Molecular Formula:C10H18O2
Molecular Weight:170.248723506927
CID:2116507
PubChem ID:75481292
methyl 2-cycloheptylacetate Properties
Names and Identifiers
-
- methyl 2-cycloheptylacetate
- PAA22470
- methyl2-cycloheptylacetate
- G33676
- EN300-142225
- SCHEMBL18322599
- 14224-70-5
- DA-32983
-
- InChIKey： MJYCWOIEBDRRNT-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H18O2/c1-12-10(11)8-9-6-4-2-3-5-7-9/h9H,2-8H2,1H3
Computed Properties
- Exact Mass: 170.131
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 3
- Monoisotopic Mass: 170.131
- Heavy Atom Count: 12
- Complexity: 135
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.3
- Topological Polar Surface Area: 26.3A^2
methyl 2-cycloheptylacetate Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00AKBG-50mg |
methyl 2-cycloheptylacetate |
14224-70-5 | 95% | 50mg |
$82.00 | 2025-02-25 | |
| A2B Chem LLC | AE92092-50mg |
Methyl 2-cycloheptylacetate |
14224-70-5 | 95% | 50mg |
$80.00 | 2024-04-20 | |
| Aaron | AR00AKJS-50mg |
methyl 2-cycloheptylacetate |
14224-70-5 | 95% | 50mg |
$83.00 | 2025-01-23 | |
| Enamine | EN300-142225-0.05g |
methyl 2-cycloheptylacetate |
14224-70-5 | 95% | 0.05g |
$64.0 | 2023-06-06 |
methyl 2-cycloheptylacetate Related Literature
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Huajun Zhai,Xiangyu Li,Shuaiheng Zhao,Jiujiang Ji,Yue Liu,Ye Tian,Yen Wei,Na Liu,Lin Feng J. Mater. Chem. B, 2023,11, 3693-3702
-
M. Isabel Burguete,Alfonso Cornejo,Eduardo García-Verdugo,Juan García,Maria José Gil,Santiago V. Luis,Victor Martínez-Merino,Jose Antonio Mayoral,Maia Sokolova Green Chem., 2007,9, 1091-1096
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Qi Zhang,Hai-Zhu Yu,Yi-Tong Li,Lei Liu,Yong Huang,Yao Fu Dalton Trans., 2013,42, 4175-4184
-
Christopher P. Kabb,R. Nicholas Carmean,Brent S. Sumerlin Chem. Sci., 2015,6, 5662-5669
-
James T. Muckerman,Etsuko Fujita New J. Chem., 2013,37, 1860-1866
-
Mohammad Nasir,Inseo Kim,Kimoon Lee,Sang-il Kim,Kyu Hyoung Lee,Hee Jung Park Phys. Chem. Chem. Phys., 2023,25, 3942-3949
-
Thirumalaiswamy Raja,Paresh L. Dhepe RSC Adv., 2012,2, 9626-9634
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